Cas no 31263-13-5 (2-Butenedioic acid(2E)-, bis(4-methoxyphenyl) ester (9CI))

• Product Name: 2-Butenedioic acid(2E)-, bis(4-methoxyphenyl) ester (9CI)
• CAS No: 31263-13-5
• MF: C₁₈H₁₆O₆
• MW: 328.316045761108
• CID: 311095
• PubChem ID: 6434102
• Update Time: 2025-04-19

2-Butenedioic acid(2E)-, bis(4-methoxyphenyl) ester (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Butenedioic acid(2E)-, bis(4-methoxyphenyl) ester (9CI)
• bis(4-methoxyphenyl) (Z)-but-2-enedioate
• Butenedioic acid, bis(p-methoxyphenyl) ester, (E)-
• 31263-13-5
• Di-p-methoxyphenyl fumarate
• BRN 2163414
• FUMARIC ACID, BIS(p-METHOXYPHENYL) ESTER

• Inchi： 1S/C18H16O6/c1-21-13-3-7-15(8-4-13)23-17(19)11-12-18(20)24-16-9-5-14(22-2)6-10-16/h3-12H,1-2H3/b12-11-
• InChI Key： GMPXJJLSVLCCHM-QXMHVHEDSA-N
• SMILES： O(C(/C=C\C(=O)OC1C=CC(=CC=1)OC)=O)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 328.09468
• Monoisotopic Mass: 328.09468823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• PSA: 71.06